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Compound of Interest

Compound Name: Methyl kakuol

Cat. No.: B1649390 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Methyl kakuol (CAS: 70342-29-9)

is not readily available in public databases. The following guidance is based on best practices

for handling chemical compounds with limited safety data and by inferring potential hazards

from structurally similar compounds. This information should be used to support a thorough risk

assessment by qualified personnel before any handling occurs.

Compound Identification and Potential Hazards
Methyl kakuol is a known TRPA1 agonist, indicating biological activity.[1] Due to the lack of

specific toxicological data, it must be handled as a compound of unknown toxicity.

A structurally related compound, 1-(1,3-benzodioxol-5-yl)propan-1-one, is classified as harmful

if swallowed and toxic to aquatic life with long-lasting effects.[2] Therefore, it is prudent to

assume Methyl kakuol may present similar or other significant hazards.
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Compound Data Information

Chemical Name Methyl kakuol

Synonym
1-(6-methoxy-1,3-benzodioxol-5-yl)-1-

propanone

CAS Number 70342-29-9

Molecular Formula C11H12O4

Molecular Weight 208.21 g/mol

Storage

Store at 2-8°C. For long-term storage as a

powder, -20°C is recommended. Solutions in

DMSO can be stored at -80°C for up to 6

months.[3]

Personal Protective Equipment (PPE)
A precautionary approach requires a high level of personal protection. The following PPE is

mandatory when handling Methyl kakuol.
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Protection Type Specification Rationale

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended).

Prevents skin contact. The

chemical resistance of these

materials to Methyl kakuol has

not been determined;

therefore, gloves should be

changed frequently and

immediately if contamination is

suspected.

Eye Protection
Chemical safety goggles and a

face shield.

Protects eyes and face from

splashes and airborne

particles.

Body Protection
A fully buttoned laboratory coat

and chemical-resistant apron.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical

fume hood is required. If there

is a risk of inhalation exposure

outside of a fume hood, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge should be

used.

Minimizes inhalation of

airborne powder or vapors.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedure for handling Methyl kakuol powder in a laboratory setting.

3.1. Preparation and Pre-Handling Check

Risk Assessment: Complete a formal risk assessment for the planned procedure.

Fume Hood Verification: Ensure the chemical fume hood is operational and has a current

certification.

PPE Inspection: Inspect all PPE for damage before use.
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Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher. Have a spill kit readily available.

3.2. Handling and Weighing

Containment: Perform all manipulations of Methyl kakuol powder within the certified

chemical fume hood.

Weighing: Use a disposable weigh boat. Tare the balance with the weigh boat inside the

fume hood.

Dispensing: Carefully dispense the required amount of powder, minimizing the creation of

dust.

Closure: Securely cap the primary container of Methyl kakuol immediately after dispensing.

Cleaning: Wipe down the spatula and any surfaces with a damp cloth or paper towel (to be

disposed of as hazardous waste) to remove any residual powder. Do not use dry sweeping,

as this can generate dust.

3.3. Post-Handling

Decontamination: Wipe the exterior of the primary container before returning it to storage.

Glove Removal: Remove outer gloves first, followed by inner gloves, using a technique that

avoids skin contact.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan
All waste contaminated with Methyl kakuol must be treated as hazardous waste.

4.1. Waste Segregation and Collection

Solid Waste: Place all contaminated solid materials (e.g., weigh boats, paper towels, gloves,

disposable lab coats) into a designated, labeled hazardous waste container.
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Liquid Waste: Collect any solutions containing Methyl kakuol in a separate, labeled, and

sealed hazardous waste container.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container for hazardous waste.

4.2. Waste Disposal Procedure

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full

chemical name "Methyl kakuol".

Storage: Store waste containers in a designated satellite accumulation area.

Disposal Request: Follow your institution's procedures for hazardous waste pickup and

disposal. Do not dispose of Methyl kakuol down the drain or in regular trash.

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, begin

artificial respiration. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material. Collect the

absorbed material into a sealed container for

hazardous waste disposal. Ventilate the area

and wash the spill site after material pickup is

complete.

Visualized Workflow for Handling Chemicals of
Unknown Toxicity
The following diagram outlines the critical decision-making and operational flow for safely

handling a chemical with limited safety data, such as Methyl kakuol.
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Start: New Chemical Handling

1. Conduct Risk Assessment
- Review available data
- Assume high toxicity

2. Select PPE
- Double gloves

- Goggles & Face Shield
- Lab Coat & Apron

3. Prepare Engineering Controls
- Certify Fume Hood

- Check Eyewash/Shower

4. Handling Procedure
- Work in fume hood

- Minimize dust
- Clean up spills immediately

5. Waste Disposal
- Segregate waste (solid/liquid)

- Label clearly
- Store in designated area

6. Decontamination
- Clean work surfaces
- Proper glove removal

- Wash hands

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling chemicals with unknown toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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